N-(2-chlorobenzyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H27ClN4O2/c1-2-18-7-9-21(10-8-18)32-24-15-23(28-17-29-24)30-13-11-19(12-14-30)25(31)27-16-20-5-3-4-6-22(20)26/h3-10,15,17,19H,2,11-14,16H2,1H3,(H,27,31)
• InChI Key: JDVHHADHXJWMSL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC2=NC=NC(=C2)N3CCC(CC3)C(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C25H27ClN4O2
• Molecular Weight: 451.0 g/mol

Description

“N-(2-chlorobenzyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide” is a chemical compound with the molecular formula C25H27ClN4O2. It has an average mass of 450.961 Da and a monoisotopic mass of 450.182251 Da.

Scientific Research Applications

Synthesis and Evaluation of Novel Compounds

• Novel Heterocyclic Compound Synthesis : Studies involve the synthesis of novel heterocyclic compounds with potential anti-inflammatory, analgesic, anti-angiogenic, and DNA cleavage activities. For instance, research by Abu‐Hashem et al. (2020) and Kambappa et al. (2017) explored the synthesis of compounds derived from visnaginone and khellinone, as well as N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, demonstrating significant biological activities that could inform further drug development processes (Abu‐Hashem et al., 2020) (Kambappa et al., 2017).

• Antimicrobial and Antipsychotic Potential : Additional studies focus on the synthesis of pyrido[1,2-a]pyrimidin-4-one derivatives and heterocyclic carboxamides, showcasing their antimicrobial and potential antipsychotic activities. Research by Krishnamurthy et al. (2011) and Norman et al. (1996) highlights the synthesis of such compounds and their preliminary biological evaluations, indicating their utility in developing new therapeutic agents (Krishnamurthy et al., 2011) (Norman et al., 1996).

Metabolic and Structural Analysis

• Metabolism and Pharmacokinetics : The metabolism and pharmacokinetic profiles of related compounds, such as flumatinib, have been investigated to understand their metabolic pathways in human patients. These studies are crucial for drug development, providing insights into the safety, efficacy, and optimization of potential therapeutic agents. Gong et al. (2010) detailed the metabolites of flumatinib, a tyrosine kinase inhibitor, in chronic myelogenous leukemia patients, revealing insights into its main metabolic pathways, which could parallel the metabolism of compounds with similar structures (Gong et al., 2010).

Coordination Chemistry and Material Science

• Unique Coordination Chemistry : Research into the coordination chemistry of copper (II) using ligands related to the structure of interest can provide valuable information for material science applications, including the design of new catalysts and electronic materials. Majumder et al. (2016) explored the coordination chemistry of copper (II) with various ligands, highlighting the impact of different substituents on the metal's chemical behavior, which could be applicable to the design and synthesis of novel materials or catalytic systems (Majumder et al., 2016).